Cas no 1171602-07-5 (1-4-(2-chlorophenyl)piperazin-1-yl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylethan-1-one)

1-4-(2-Chlorophenyl)piperazin-1-yl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylethan-1-one is a synthetic organic compound featuring a complex heterocyclic structure combining piperazine, pyrazole, and morpholine moieties. Its molecular design incorporates a 2-chlorophenyl group and a morpholine-4-carbonyl substituent, which may enhance binding affinity and selectivity in pharmacological applications. The compound's structural complexity suggests potential utility as an intermediate in medicinal chemistry, particularly for targeting CNS receptors or enzyme modulation. Its well-defined synthetic route allows for consistent purity and scalability. The presence of multiple functional groups offers versatility for further derivatization, making it a valuable scaffold for research in drug discovery and biochemical studies.
1-4-(2-chlorophenyl)piperazin-1-yl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylethan-1-one structure
1171602-07-5 structure
Product Name:1-4-(2-chlorophenyl)piperazin-1-yl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylethan-1-one
CAS No:1171602-07-5
MF:C21H26ClN5O3
MW:431.915843486786
CID:6349835
PubChem ID:42285674
Update Time:2025-11-06

1-4-(2-chlorophenyl)piperazin-1-yl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-4-(2-chlorophenyl)piperazin-1-yl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylethan-1-one
    • AKOS024505558
    • SR-01000922008-1
    • 1-[4-(2-chlorophenyl)piperazin-1-yl]-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]ethan-1-one
    • 1-[4-(2-chlorophenyl)piperazin-1-yl]-2-[5-methyl-3-(morpholine-4-carbonyl)pyrazol-1-yl]ethanone
    • VU0641045-1
    • F5298-0300
    • 1-(4-(2-chlorophenyl)piperazin-1-yl)-2-(5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl)ethanone
    • SR-01000922008
    • 1171602-07-5
    • Inchi: 1S/C21H26ClN5O3/c1-16-14-18(21(29)26-10-12-30-13-11-26)23-27(16)15-20(28)25-8-6-24(7-9-25)19-5-3-2-4-17(19)22/h2-5,14H,6-13,15H2,1H3
    • InChI Key: NDZMRUJGQZVUIC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1N1CCN(C(CN2C(C)=CC(C(N3CCOCC3)=O)=N2)=O)CC1

Computed Properties

  • Exact Mass: 431.1724174g/mol
  • Monoisotopic Mass: 431.1724174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 609
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 70.9Ų

1-4-(2-chlorophenyl)piperazin-1-yl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5298-0300-2μmol
1-[4-(2-chlorophenyl)piperazin-1-yl]-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]ethan-1-one
1171602-07-5
2μmol
$57.0 2023-09-10
Life Chemicals
F5298-0300-5μmol
1-[4-(2-chlorophenyl)piperazin-1-yl]-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]ethan-1-one
1171602-07-5
5μmol
$63.0 2023-09-10
Life Chemicals
F5298-0300-10μmol
1-[4-(2-chlorophenyl)piperazin-1-yl]-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]ethan-1-one
1171602-07-5
10μmol
$69.0 2023-09-10
Life Chemicals
F5298-0300-20μmol
1-[4-(2-chlorophenyl)piperazin-1-yl]-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]ethan-1-one
1171602-07-5
20μmol
$79.0 2023-09-10
Life Chemicals
F5298-0300-1mg
1-[4-(2-chlorophenyl)piperazin-1-yl]-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]ethan-1-one
1171602-07-5
1mg
$54.0 2023-09-10
Life Chemicals
F5298-0300-2mg
1-[4-(2-chlorophenyl)piperazin-1-yl]-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]ethan-1-one
1171602-07-5
2mg
$59.0 2023-09-10
Life Chemicals
F5298-0300-3mg
1-[4-(2-chlorophenyl)piperazin-1-yl]-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]ethan-1-one
1171602-07-5
3mg
$63.0 2023-09-10
Life Chemicals
F5298-0300-4mg
1-[4-(2-chlorophenyl)piperazin-1-yl]-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]ethan-1-one
1171602-07-5
4mg
$66.0 2023-09-10
Life Chemicals
F5298-0300-5mg
1-[4-(2-chlorophenyl)piperazin-1-yl]-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]ethan-1-one
1171602-07-5
5mg
$69.0 2023-09-10
Life Chemicals
F5298-0300-10mg
1-[4-(2-chlorophenyl)piperazin-1-yl]-2-[5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yl]ethan-1-one
1171602-07-5
10mg
$79.0 2023-09-10

1-4-(2-chlorophenyl)piperazin-1-yl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylethan-1-one Related Literature

Additional information on 1-4-(2-chlorophenyl)piperazin-1-yl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylethan-1-one

Introduction to Compound CAS No. 1171602-07-5: 1-4-(2-chlorophenyl)piperazin-1-yl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylethan-1-one

1-4-(2-chlorophenyl)piperazin-1-yl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylethan-1-one (CAS No. 1171602-07-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazolones and features a unique combination of functional groups, including a chlorophenyl piperazine moiety, a methyl group, and a morpholine carbonyl group. These structural elements contribute to its diverse biological activities and make it a promising candidate for various pharmaceutical applications.

The chemical structure of 1-4-(2-chlorophenyl)piperazin-1-yl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylethan-1-one is characterized by a central pyrazole ring, which is substituted with a piperazine moiety at the 4-position. The piperazine ring is further substituted with a 2-chlorophenyl group, providing the compound with lipophilic properties that enhance its ability to cross biological membranes. Additionally, the presence of a morpholine carbonyl group at the 3-position and a methyl group at the 5-position adds to the compound's structural complexity and influences its pharmacological profile.

Recent research has focused on the biological activities of 1-4-(2-chlorophenyl)piperazin-1-yl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-ylethan-1-one. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammatory conditions. The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). Furthermore, the compound has demonstrated selective inhibition of cyclooxygenase (COX) enzymes, particularly COX-2, which are key mediators of inflammation and pain.

In addition to its anti-inflammatory properties, 1-4-(2-chlorophenyl)piperazin-1-yl-2-5-methyl-3-(morpholine-4-carbonyl)-1H-pyrazol-1-yethanone has shown promising neuroprotective effects. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated by its ability to modulate intracellular signaling pathways involved in cell survival and death.

The pharmacokinetic properties of 1-{4-[2-Chlorophenyl]piperazin}-2-{5-Methyl}-3-{morpholinocarbonyl}-pyrazol-yethanone have also been investigated. Research has demonstrated that the compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rate. These properties make it suitable for oral administration in therapeutic settings. Moreover, the compound has shown low toxicity in preclinical studies, suggesting that it may have an acceptable safety profile for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-{4-[2-Chlorophenyl]piperazin}-2-{5-Methyl}-3-{morpholinocarbonyl}-pyrazol-yethanone in various disease models. Early results from phase I trials have indicated that the compound is well-tolerated by patients and does not cause significant adverse effects. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

In conclusion, 1-{4-[2-Chlorophenyl]piperazin}-2-{5-Methyl}-3-{morpholinocarbonyl}-pyrazol-yethanone (CAS No. 1171602-07-5) is a promising compound with a diverse range of biological activities. Its anti-inflammatory, analgesic, and neuroprotective properties make it a valuable candidate for further development in the pharmaceutical industry. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its potential use in treating various medical conditions.

Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd